Cas no 946342-72-9 (N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyladamantane-1-carboxamide)

• Product Name: N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyladamantane-1-carboxamide
• CAS No: 946342-72-9
• MF: C₂₀H₂₆N₂O₃S
• MW: 374.497044086456
• CID: 5517192
• Update Time: 2025-06-08

N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyladamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• Tricyclo[3.3.1.13,7]decane-1-carboxamide, N-[4-(1,1-dioxido-2-isothiazolidinyl)phenyl]-
• N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyladamantane-1-carboxamide

• Inchi： 1S/C20H26N2O3S/c23-19(20-11-14-8-15(12-20)10-16(9-14)13-20)21-17-2-4-18(5-3-17)22-6-1-7-26(22,24)25/h2-5,14-16H,1,6-13H2,(H,21,23)
• InChI Key： MNLVUEKYFKOQRS-UHFFFAOYSA-N
• SMILES： C12(C(NC3=CC=C(N4CCCS4(=O)=O)C=C3)=O)CC3CC(CC(C3)C1)C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyladamantane-1-carboxamide

Comprehensive Overview of N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyladamantane-1-carboxamide (CAS No. 946342-72-9)

The compound N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyladamantane-1-carboxamide (CAS No. 946342-72-9) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, combining an adamantane moiety with a thiazolidine derivative, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments targeting complex diseases such as neurodegenerative disorders and metabolic syndromes. N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyladamantane-1-carboxamide has emerged as a compound of interest due to its structural resemblance to known bioactive molecules. Its adamantane core, a hallmark of many FDA-approved drugs, contributes to its lipophilicity and membrane permeability, while the thiazolidine ring offers potential for hydrogen bonding and electrostatic interactions.

The synthesis of N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyladamantane-1-carboxamide involves multi-step organic reactions, often starting with the functionalization of adamantane-1-carboxylic acid. The incorporation of the thiazolidine ring is achieved through condensation reactions with appropriate sulfur-containing precursors. This synthetic route has been optimized to yield high purity and scalability, making it feasible for industrial-scale production. Researchers have also explored alternative synthetic pathways to improve efficiency and reduce environmental impact, aligning with the growing emphasis on green chemistry.

One of the most intriguing aspects of this compound is its potential application in drug discovery. Preliminary studies suggest that N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyladamantane-1-carboxamide may exhibit activity against enzymes involved in inflammatory pathways. This has sparked interest in its use as a lead compound for developing new anti-inflammatory agents. Additionally, its structural features make it a candidate for central nervous system (CNS) drug development, given the ability of adamantane-based compounds to cross the blood-brain barrier.

The pharmacological profile of N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyladamantane-1-carboxamide is currently under investigation, with early data indicating favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties. Its metabolic stability and low toxicity profile, as observed in vitro, suggest it could be a viable candidate for further preclinical studies. Researchers are also exploring its potential as a protease inhibitor, given the presence of the thiazolidine ring, which is known to interact with enzyme active sites.

From a commercial perspective, the compound's patent status and intellectual property landscape are critical considerations. While N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyladamantane-1-carboxamide is not yet widely marketed, its unique structure and potential applications have attracted the attention of pharmaceutical companies specializing in innovative therapeutics. The compound's CAS No. 946342-72-9 serves as a key identifier for regulatory and sourcing purposes, ensuring accurate communication across the scientific and industrial communities.

In conclusion, N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyladamantane-1-carboxamide represents a fascinating area of research at the intersection of organic chemistry and drug development. Its structural complexity, combined with its promising biological activity, positions it as a compound with significant potential for future therapeutic applications. As research progresses, this molecule may well become a cornerstone in the development of next-generation small-molecule drugs, addressing unmet medical needs and advancing the field of precision medicine.